Cas no 956613-18-6 (1-5-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-2-methylbenzenesulfonylazepane)

• Product Name: 1-5-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-2-methylbenzenesulfonylazepane
• CAS No: 956613-18-6
• MF: C₁₉H₂₅N₃O₃S
• MW: 375.485103368759
• CID: 5779093
• PubChem ID: 2142253
• Update Time: 2025-05-30

1-5-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-2-methylbenzenesulfonylazepane Chemical and Physical Properties

Names and Identifiers

• [3-(azepan-1-ylsulfonyl)-4-methylphenyl](3,5-dimethyl-1H-pyrazol-1-yl)methanone
• F1651-0114
• SR-01000294892
• NCGC00275778-01
• 956613-18-6
• AB01279522-01
• AKOS000809986
• (3-(azepan-1-ylsulfonyl)-4-methylphenyl)(3,5-dimethyl-1H-pyrazol-1-yl)methanone
• SR-01000294892-1
• 1-[5-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-2-methylbenzenesulfonyl]azepane
• STK807616
• [3-(azepan-1-ylsulfonyl)-4-methylphenyl]-(3,5-dimethylpyrazol-1-yl)methanone
• 1-5-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-2-methylbenzenesulfonylazepane

• Inchi： 1S/C19H25N3O3S/c1-14-8-9-17(19(23)22-16(3)12-15(2)20-22)13-18(14)26(24,25)21-10-6-4-5-7-11-21/h8-9,12-13H,4-7,10-11H2,1-3H3
• InChI Key： AACYLLVYLGQMJM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(N2C(C)=CC(C)=N2)=O)C=CC=1C)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 375.16166284g/mol
• Monoisotopic Mass: 375.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on 1-5-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-2-methylbenzenesulfonylazepane

Comprehensive Overview of 1-5-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-2-methylbenzenesulfonylazepane (CAS No. 956613-18-6)

In the realm of specialized chemical compounds, 1-5-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-2-methylbenzenesulfonylazepane (CAS No. 956613-18-6) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in research circles, combines a pyrazole moiety with a benzenesulfonylazepane backbone, making it a subject of study in medicinal chemistry and material science. Its CAS number 956613-18-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

The molecular architecture of 1-5-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-2-methylbenzenesulfonylazepane incorporates a dimethylpyrazole group, which is known for its role in enhancing metabolic stability and bioavailability in pharmaceutical compounds. This feature aligns with current trends in drug discovery, where improving ADME (Absorption, Distribution, Metabolism, and Excretion) properties is a top priority. Researchers are particularly intrigued by how the sulfonylazepane component might influence binding affinity to biological targets, a hot topic in the development of small-molecule inhibitors.

From a synthetic chemistry perspective, the preparation of CAS 956613-18-6 involves multi-step organic reactions, including carbonylations and sulfonylation processes. These methods are frequently searched in academic databases, reflecting the growing demand for efficient synthetic protocols. The compound’s heterocyclic nature also places it within the broader discourse on scaffold diversification, a strategy employed to optimize drug-like properties. Recent publications highlight its potential as a building block for high-throughput screening libraries, addressing the need for novel chemical entities in early-stage research.

In the context of industrial applications, 1-5-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-2-methylbenzenesulfonylazepane has garnered attention for its possible utility in agrochemical formulations. The pyrazole ring system is a common motif in crop protection agents, and modifications to its structure could lead to enhanced pesticidal activity. This aligns with global concerns about sustainable agriculture and the search for eco-friendly alternatives to traditional pesticides—a frequently debated topic in environmental science forums.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for verifying the identity of CAS 956613-18-6, especially given the rise of quality-by-design (QbD) principles in chemical manufacturing. The compound’s chromatographic behavior is also of interest to analytical chemists developing separation protocols for complex mixtures.

As the scientific community continues to explore structure-activity relationships (SAR), derivatives of 1-5-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-2-methylbenzenesulfonylazepane may emerge as candidates for personalized medicine approaches. The integration of computational modeling tools, such as molecular docking, could accelerate this process—a trend reflected in the surge of related search queries. Furthermore, its potential role in bioconjugation strategies for targeted drug delivery systems remains an open area for investigation.

Regulatory considerations for 956613-18-6 emphasize compliance with REACH and other chemical safety frameworks, a recurring theme in industry discussions. Proper handling and storage protocols are essential, though the compound is not classified under hazardous categories. This distinction is crucial for laboratories prioritizing green chemistry initiatives, another trending topic in scientific workflows.

In summary, 1-5-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-2-methylbenzenesulfonylazepane represents a versatile chemical entity with cross-disciplinary relevance. Its CAS number 956613-18-6 anchors its identity in global databases, while its structural features invite innovation across pharmaceuticals, agrochemicals, and materials science. As research progresses, this compound may well become a cornerstone in addressing some of the most pressing challenges in modern chemistry.